2-ethoxy-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}naphthalene-1-carboxamide

• IUPAC Name: 2-ethoxy-N-[4-(2-oxo-2-pyrrolidin-1-ylethyl)phenyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C25H26N2O3/c1-2-30-22-14-11-19-7-3-4-8-21(19)24(22)25(29)26-20-12-9-18(10-13-20)17-23(28)27-15-5-6-16-27/h3-4,7-14H,2,5-6,15-17H2,1H3,(H,26,29)
• InChI Key: SDDQTXOTPCUUTQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C2=CC=CC=C2C=C1)C(=O)NC3=CC=C(C=C3)CC(=O)N4CCCC4
• Molecular Formula: C25H26N2O3
• Molecular Weight: 402.5 g/mol

Description

The compound “2-ethoxy-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}naphthalene-1-carboxamide” is a complex organic molecule. It contains a naphthalene ring, which is a polycyclic aromatic hydrocarbon consisting of two fused benzene rings. Attached to this naphthalene ring is a carboxamide group, which is a functional group consisting of a carbonyl (C=O) and an amine (NH2). The molecule also contains an ethoxy group (C2H5O-) and a pyrrolidinyl group, which is a five-membered ring with one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The naphthalene ring system would contribute significant resonance stabilization to the molecule. The presence of the carboxamide, ethoxy, and pyrrolidinyl groups would also impact the molecule’s overall structure and properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For example, the carboxamide group might be susceptible to hydrolysis, and the naphthalene ring might undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the naphthalene ring might make the compound relatively nonpolar and insoluble in water. The compound’s melting and boiling points, density, and other properties would depend on the strength of the intermolecular forces present.

Scientific Research Applications

Antibacterial Agents

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Rare Earth Metal Ions Adsorption

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Anti-Tubercular Agents

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Imidazole Derivatives

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Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. As with any chemical, appropriate safety precautions should be taken when handling it to avoid exposure.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This might include investigating its biological activity, studying its reactivity, or developing new methods for its synthesis.